Cas no 1797620-40-6 (2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-(propan-2-yl)acetamide)

• Product Name: 2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-(propan-2-yl)acetamide
• CAS No: 1797620-40-6
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 5959482
• PubChem ID: 75523241
• Update Time: 2025-05-25

2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-6588864
• 2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-propan-2-ylacetamide
• Z1693048474
• AKOS033547083
• 2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-(propan-2-yl)acetamide
• 1797620-40-6

• Inchi： 1S/C14H17ClN2O2/c1-10(2)17(8-7-16)14(18)9-11-12(15)5-4-6-13(11)19-3/h4-6,10H,8-9H2,1-3H3
• InChI Key： BJQVZDYHLXGCNS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(N(CC#N)C(C)C)=O)OC

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.3Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-(propan-2-yl)acetamide

2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-(propan-2-yl)acetamide

Introduction to 1797620-40-6 and Its Chemical Structure

The compound with CAS No. 1797620-40-6, commonly referred to as 2-(2-chloro-6-methoxyphenyl)-N-(cyanomethyl)-N-(propan-2-yl)acetamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of acetamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a chlorophenyl group at the 2-position and a methoxy group at the 6-position of the phenyl ring. Additionally, the acetyl group is substituted with a cyanomethyl group and an isopropyl group, making it a unique derivative with potential applications in drug design and chemical synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such complex molecules with high accuracy. For instance, studies using density functional theory (DFT) have revealed that the electron-withdrawing groups (such as the chlorophenyl and methoxy groups) significantly influence the molecule's reactivity, making it a promising candidate for various catalytic processes.

Synthesis and Characterization of 1797620-40-6

The synthesis of 1797620-40-6 involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the chlorophenol derivative, followed by methylation to introduce the methoxy group. Subsequent acetylation and substitution reactions yield the final product. Advanced characterization techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm the compound's structure and purity.

Recent research has highlighted the importance of green chemistry in optimizing synthetic pathways. For example, solvent-free reactions and enzymatic catalysis have been explored to reduce environmental impact while maintaining high yields. These innovations not only enhance the sustainability of chemical synthesis but also pave the way for large-scale production of 1797620-40-6 for industrial applications.

Applications in Pharmaceutical Research

One of the most promising applications of 1797620-40-6 lies in its potential as a lead compound in drug discovery. The molecule's structure suggests that it may exhibit bioactivity against various targets, such as enzymes involved in metabolic pathways or receptors associated with neurological disorders. Preclinical studies have demonstrated that this compound shows moderate inhibitory activity against certain kinases, making it a valuable tool for further exploration in medicinal chemistry.

In addition to its pharmacological potential, 1797620-40-6 has also been investigated for its role in combinatorial chemistry libraries. By incorporating this compound into high-throughput screening platforms, researchers can accelerate the discovery of novel drug candidates with improved efficacy and reduced toxicity.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 1797620-40-6 is crucial for responsible use. Recent studies have focused on assessing its biodegradability and toxicity profiles under various conditions. Results indicate that under aerobic conditions, the compound exhibits moderate biodegradability, suggesting that it may not persist indefinitely in natural environments.

Safety protocols for handling this compound are well-established within industrial settings. Proper personal protective equipment (PPE) and ventilation systems are recommended to minimize exposure risks. Furthermore, waste management practices ensure that residues are disposed of in accordance with regulatory standards.

Future Directions for Research and Development

The future of 1797620-40-6 lies in its continued exploration across diverse fields. Researchers are currently investigating its potential as a building block for advanced materials, such as polymers or nanocomposites. Its unique electronic properties make it an attractive candidate for applications in electronics or energy storage systems.

In summary, CAS No. 1797620-40